![molecular formula C13H30N2O3Si B1601696 Piperazine, 1-[3-(triethoxysilyl)propyl]- CAS No. 67154-23-8](/img/structure/B1601696.png)
Piperazine, 1-[3-(triethoxysilyl)propyl]-
Overview
Description
“Piperazine, 1-[3-(triethoxysilyl)propyl]-” is a chemical compound with the formula C13H30N2O3Si . It is a derivative of piperazine, a six-membered ring with two nitrogen atoms .
Synthesis Analysis
The synthesis of piperazine derivatives has been the subject of numerous studies. Recent methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of “Piperazine, 1-[3-(triethoxysilyl)propyl]-” can be represented as a 3D structure . The molecular weight of this compound is 290.47 .Scientific Research Applications
Therapeutic Uses and Drug Development Piperazine derivatives are pivotal in drug discovery and development, showcasing a broad spectrum of therapeutic applications. These derivatives have been explored for their potential in treating a variety of conditions, including psychiatric disorders, infectious diseases, and cancer. Notably, piperazine-based molecules are integral in the rational design of drugs, with modifications to the substitution pattern on the piperazine nucleus significantly impacting their medicinal potential. These compounds have found uses as antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, cardio protectors, anti-inflammatory agents, and in imaging applications (A. Rathi, R. Syed, Han-Seung Shin, Rahul V. Patel, 2016).
Antimicrobial Activity Piperazine and its analogues have been documented for their significant anti-mycobacterial activity, particularly against Mycobacterium tuberculosis. These compounds have shown potential activity against both multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains of tuberculosis (TB), highlighting their importance in addressing global health challenges posed by resistant pathogens (P. Girase, Sanjeev Dhawan, Vishal Kumar, S. Shinde, M. Palkar, R. Karpoormath, 2020).
Pharmacological Properties The pharmacological properties of piperazine derivatives extend beyond their therapeutic applications. These compounds have been studied for their role in drug metabolism, particularly in the context of N-dealkylation and the formation of active metabolites. Such insights are crucial for understanding the pharmacokinetics and pharmacodynamics of piperazine-based drugs, thereby informing safer and more effective drug design (S. Caccia, 2007).
Novel Drug Candidates for Tuberculosis The development of novel drug candidates like Macozinone for TB treatment underscores the significance of piperazine derivatives in combating infectious diseases. Macozinone's target, decaprenylphospohoryl ribose oxidase DprE1, is crucial for the synthesis of essential arabinan polymers in the cell wall of Mycobacterium tuberculosis, showcasing the role of piperazine derivatives in targeting specific biochemical pathways for therapeutic intervention (V. Makarov, K. Mikušová, 2020).
Safety and Hazards
The safety data sheet for a similar compound, Bis(3-(triethoxysilyl)propyl)tetrasulfide, indicates that it is a combustible liquid that causes skin and eye irritation and may cause respiratory irritation . It is recommended to handle the compound with protective gloves/clothing/eye protection/face protection and to avoid breathing its dust/fume/gas/mist/vapors/spray .
properties
IUPAC Name |
triethoxy(3-piperazin-1-ylpropyl)silane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H30N2O3Si/c1-4-16-19(17-5-2,18-6-3)13-7-10-15-11-8-14-9-12-15/h14H,4-13H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CQERQNNEKFKVFU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO[Si](CCCN1CCNCC1)(OCC)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H30N2O3Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00497299 |
Source
|
| Record name | 1-[3-(Triethoxysilyl)propyl]piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00497299 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.47 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Piperazine, 1-[3-(triethoxysilyl)propyl]- | |
CAS RN |
67154-23-8 |
Source
|
| Record name | 1-[3-(Triethoxysilyl)propyl]piperazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=67154-23-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-[3-(Triethoxysilyl)propyl]piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00497299 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Piperazine, 1-[3-(triethoxysilyl)propyl] | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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